Cas no 72197-88-7 (Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester)
72197-88-7 structure
Product Name:Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester
CAS No:72197-88-7
MF:C10H23O5PS
MW:286.325383424759
CID:574878
PubChem ID:3055275
Update Time:2025-04-19
Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester
- 1-ethoxy-2-[2-ethoxyethoxy(ethylsulfanyl)phosphoryl]oxyethane
- DTXSID60222524
- BRN 1964778
- O,O-Bis(2-ethoxyethyl) S-ethylphosphorothioate
- 72197-88-7
- Phosphorothioic acid, O,O-bis(2-ethoxyethyl) S-ethyl ester
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- Inchi: 1S/C10H23O5PS/c1-4-12-7-9-14-16(11,17-6-3)15-10-8-13-5-2/h4-10H2,1-3H3
- InChI Key: LIYGVYJLRLLKJN-UHFFFAOYSA-N
- SMILES: S(CC)P(=O)(OCCOCC)OCCOCC
Computed Properties
- Exact Mass: 286.10049
- Monoisotopic Mass: 286.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.113
- Boiling Point: 343.6°C at 760 mmHg
- Flash Point: 161.6°C
- Refractive Index: 1.458
- PSA: 53.99
- LogP: 2.95380
Phosphorothioic acid,O,O-bis(2-ethoxyethyl) S-ethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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